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An In-depth Technical Guide on the Discovery and Atmospheric Significance of cis-Pinic Acid

Introduction
Cis-pinic acid, a C9-dicarboxylic acid, is a significant product of the atmospheric oxidation of α-

pinene and β-pinene, which are among the most abundant biogenic volatile organic

compounds (BVOCs) emitted from terrestrial vegetation. Its discovery and subsequent

research have been pivotal in understanding the formation and growth of secondary organic

aerosols (SOAs), which have profound implications for air quality, climate, and human health.

This guide provides a comprehensive overview of the discovery, atmospheric formation, and

significance of cis-pinic acid, with a focus on quantitative data and experimental methodologies

for researchers and scientists in atmospheric chemistry and related fields.

Discovery of cis-Pinic Acid
The identification of cis-pinic acid in atmospheric aerosols was a significant step forward in

elucidating the chemical composition of SOAs.

Initial Identification: Pinic acid was first identified as a product of the liquid-phase ozonolysis

of α-pinene in 1955.[1] However, its atmospheric relevance was not established until much

later.

Smog Chamber Studies: In 1997, through a series of smog chamber experiments, cis-pinic

acid was identified as a condensed-phase product of the ozonolysis of both α-pinene and β-
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pinene.[2] These studies were crucial in demonstrating that cis-pinic acid is a key component

of the aerosols formed from the oxidation of these monoterpenes.[1][2]

Atmospheric Significance
Cis-pinic acid plays a multifaceted role in the atmosphere, primarily contributing to the

formation and properties of secondary organic aerosols.

SOA Formation: As a low-volatility compound, cis-pinic acid readily partitions into the particle

phase, contributing to the mass of SOAs.[2][3] It is considered a major component of SOA

formed from the ozonolysis of α-pinene.[4]

New Particle Formation: Cis-pinic acid is believed to be a key precursor in the prompt

formation of new aerosol particles through nucleation.[5] Its interaction with other

atmospheric molecules, such as sulfuric acid, can enhance particle nucleation and growth.[6]

Aerosol Properties: The presence of cis-pinic acid and other polar organic compounds in

aerosols can affect their physicochemical properties, such as their ability to act as cloud

condensation nuclei (CCN), thereby influencing cloud formation and the Earth's radiative

balance.

Tracer for Biogenic SOA: Due to its specific biogenic precursors (α-pinene and β-pinene),

cis-pinic acid is often used as a tracer for SOA originating from biogenic sources.[7]

Atmospheric Formation Pathways
The primary formation route of cis-pinic acid in the atmosphere is through the gas-phase

oxidation of α-pinene and β-pinene by ozone (O₃) and hydroxyl radicals (OH).

Ozonolysis of α-Pinene
The reaction of α-pinene with ozone is a major source of cis-pinic acid. The mechanism

involves the formation of a primary ozonide, which then decomposes into a Criegee

intermediate. Subsequent reactions of the Criegee intermediate lead to the formation of various

products, including cis-pinic acid.
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Caption: Formation pathway of cis-pinic acid from α-pinene ozonolysis.

Photooxidation by OH Radicals
The reaction of α-pinene with the hydroxyl radical (OH) is another significant pathway for the

formation of cis-pinic acid, especially during the daytime. This reaction proceeds through the

addition of OH to the double bond of α-pinene, followed by a series of reactions involving

oxygen and nitrogen oxides (NOx).

Quantitative Data
The following tables summarize key quantitative data related to cis-pinic acid.

Table 1: Physicochemical Properties of cis-Pinic Acid
Property Value Reference

Molecular Formula C₉H₁₄O₄ [8]

Molar Mass 186.20 g/mol

Melting Point 364.32 K [9]

Enthalpy of Fusion
14.75 kJ·mol⁻¹ for cis-norpinic

acid (a related compound)
[9]

Water Solubility 0.06 mol·dm⁻³ at 293.15 K [10]
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Table 2: Atmospheric Concentrations of cis-Pinic Acid
Location

Concentration
Range (ng m⁻³)

Measurement
Period/Conditions

Reference

Amazon Rainforest

(ATTO site)
0.09 - 9

Dry and wet seasons

(2018-2019)
[11]

Boreal Forest

(SMEAR II station,

Finland)

Median: 7.7 (PM₁) July-August 2005 [12]

Xitou Forest (Taiwan) Up to 50 [12]

Table 3: Molar Yields of cis-Pinic Acid from Precursors
Precursor Oxidant Molar Yield (%) Conditions Reference

α-pinene O₃ 0.1 - 3
Smog chamber

experiments
[2]

β-pinene O₃ 0.1 - 3
Smog chamber

experiments
[2]

Experimental Protocols
The study of cis-pinic acid in the atmosphere relies on a combination of laboratory experiments

and field measurements, utilizing sophisticated analytical techniques.

Aerosol Sample Collection
High-Volume Samplers: Used to collect particulate matter on filters for subsequent offline

analysis.

Particle-Into-Liquid Sampler (PILS): Allows for the collection of water-soluble components of

atmospheric aerosols with high time resolution.[13]

Chemical Analysis
A common workflow for the analysis of cis-pinic acid in aerosol samples is outlined below.
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Caption: Experimental workflow for the analysis of cis-pinic acid.

Gas Chromatography-Mass Spectrometry (GC-MS): A highly sensitive technique used for

the identification and quantification of volatile and semi-volatile organic compounds.[2][14]

[15][16] For the analysis of carboxylic acids like cis-pinic acid, a derivatization step (e.g.,

methylation) is often required to increase their volatility.[17]

High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS): This technique

is well-suited for the analysis of polar, non-volatile compounds like cis-pinic acid without the

need for derivatization.[2][18] Electrospray ionization (ESI) is a commonly used soft

ionization technique in this context.
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Smog Chamber Studies
Atmospheric simulation chambers, or smog chambers, are large reactors used to study

atmospheric chemical reactions under controlled conditions. For cis-pinic acid research, these

chambers are used to:

Inject known concentrations of precursors (α-pinene, β-pinene) and oxidants (O₃, OH

precursors).

Allow the reactions to proceed under controlled temperature, humidity, and light conditions.

Monitor the formation of gas-phase and particle-phase products, including cis-pinic acid,

using various analytical instruments.[2]

Role in New Particle Formation
Cis-pinic acid is a key player in the initial stages of atmospheric aerosol formation, a process

known as nucleation.
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Caption: The role of cis-pinic acid in new particle formation and growth.

Nucleation with Sulfuric Acid: Quantum chemical calculations have shown that cis-pinic acid

can nucleate with sulfuric acid (SA) molecules.[6] The hydrolysis of cis-pinonic acid (a

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b124750?utm_src=pdf-body-img
https://pubmed.ncbi.nlm.nih.gov/31005830/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


related compound) can be catalyzed by sulfuric acid, increasing the content of its

hydrolysate which then promotes particle nucleation.[6]

Conclusion
The discovery and subsequent investigation of cis-pinic acid have been instrumental in

advancing our understanding of the atmospheric chemistry of biogenic volatile organic

compounds and their role in the formation of secondary organic aerosols. As a major oxidation

product of α- and β-pinene, it significantly contributes to the mass of atmospheric aerosols and

is involved in the crucial process of new particle formation. The analytical techniques and

experimental protocols developed for its study continue to be refined, enabling more accurate

quantification of its atmospheric abundance and a deeper understanding of its formation and

transformation pathways. Future research will likely focus on further elucidating the complex

multiphase chemistry of cis-pinic acid and its impact on the climate and air quality.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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